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Compound of Interest

Compound Name: 2-Fluoro-4-iodopyridine

Cat. No.: B1312466

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Fluoro-4-iodopyridine. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard ldentification and Classification:

2-Fluoro-4-iodopyridine is a hazardous substance that requires careful handling. It is
classified as an irritant and can cause significant health effects upon exposure. The primary
hazards include:

o Skin Irritation: Causes skin irritation.[1][2][3]
e Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

» Respiratory Irritation: May cause respiratory irritation.[1][2][4]

Quantitative Data Summary
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Property Value Source
Molecular Formula C5H3FIN [3]
Molecular Weight 222.99 g/mol [3]

CAS Number 22282-70-8 [11[3]
Appearance Typically a solid or liquid (color 5]

may vary)

Hazard Statements

H315, H319, H335

[1](2]

Signal Word

Warning

[1]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict protocol is crucial for the safe handling of 2-Fluoro-4-iodopyridine.

1. Engineering Controls:

o Always handle this chemical within a certified chemical fume hood to minimize inhalation

exposure.[6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[4]

2. Personal Protective Equipment (PPE):

e The use of appropriate personal protective equipment is mandatory to prevent exposure.[6]

All PPE should be selected based on a thorough risk assessment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[4][5][6]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin and Body Protection

- Gloves: Chemical-resistant
gloves (e.g., Butyl rubber,
Viton®).[4][5][6]- Lab Coat: A
fully-buttoned, chemical-
resistant lab coat or anti-
poison penetration overalls.[5]
[6]- Clothing: Wear protective
clothing to prevent skin

exposure.

Prevents skin contact, which

causes irritation.

Respiratory Protection

A NIOSH/MSHA-approved
respirator or a self-priming filter
gas mask (half mask) should
be used if ventilation is

inadequate or for spill cleanup.

[5]16]

Minimizes inhalation of dust or
vapors, which can cause

respiratory tract irritation.

w

4. First Aid Measures:

. Handling Procedures:

Keep the container tightly closed when not in use.[4]

Do not eat, drink, or smoke in the handling area.

Avoid all personal contact, including inhalation and contact with skin and eyes.[4][5][7]

After handling, wash hands and any exposed skin thoroughly with soap and water.[4]

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[4][5]
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« If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4][5]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[4][5]

« If swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[8]
5. Storage:

e Store in a cool, dry, and well-ventilated area.[4][5]

o Keep the container tightly closed.[4]

» Store locked up and away from incompatible materials such as strong oxidizing agents.[1][4]

Disposal Plan

Proper disposal of 2-Fluoro-4-iodopyridine and its containers is essential to prevent
environmental contamination and ensure safety.

o Chemical Waste: Dispose of contents and contaminated materials to an approved waste
disposal plant.[4] This may involve incineration in a chemical incinerator equipped with an
afterburner and scrubber.[7]

o Contaminated PPE: Disposable PPE must not be re-used.[9][10] Contaminated work
clothing should not be allowed out of the workplace and must be decontaminated before
reuse.[6][8]

o Empty Containers: Do not reuse empty containers. Dispose of them as unused product in
accordance with local, state, or national legislation.[7][11]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2-Fluoro-4-
iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1312466?utm_src=pdf-body-img
https://www.benchchem.com/product/b1312466?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

1. capotchem.cn [capotchem.cn]

2. chemical-label.com [chemical-label.com]

3. 2-Fluoro-4-iodopyridine | C5H3FIN | CID 7023570 - PubChem [pubchem.ncbi.nlm.nih.gov]
4. fishersci.com [fishersci.com]

5. 2-Fluoro-4-lodopyridine: Properties, Uses, Safety & Supplier Information | High-Purity
Chemical from China [pipzine-chem.com]

6. benchchem.com [benchchem.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. fishersci.com [fishersci.com]

9. pogo.ca [pogo.ca]

10. pogo.ca [pogo.ca]

11. downloads.ossila.com [downloads.ossila.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Fluoro-4-
iodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312466#personal-protective-equipment-for-
handling-2-fluoro-4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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